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Compound of Interest

1-(2-Hydroxy-3-
Compound Name:
sulphonatopropyl)pyridinium

Cat. No.: B7821165

This guide provides an in-depth exploration of Pyridinium, 1-(2-hydroxy-3-sulfopropyl)-, a
zwitterionic compound known by its CAS Number 3918-73-8. While its primary application lies
within the electrochemical industry, its unique molecular structure presents intriguing
possibilities for broader scientific applications. This document is intended for researchers,
chemists, and professionals in drug development who seek a thorough understanding of this
molecule's properties, synthesis, and potential.

Introduction: Unveiling a Multifaceted Molecule

Pyridinium, 1-(2-hydroxy-3-sulfopropyl)-, often referred to as PPS-OH or 1-(2-Hydroxy-3-
sulfopropyl)-pyridinium betaine, is a heterocyclic organic compound.[1][2] It exists as an inner
salt, or zwitterion, containing a positively charged quaternary pyridinium nitrogen and a
negatively charged sulfonate group.[1][3] This dual-charge nature within a single molecule is
fundamental to its chemical behavior and utility.

Historically, the development and application of PPS-OH have been overwhelmingly
concentrated in the field of metal finishing, where it serves as a critical additive in nickel
electroplating baths.[4][5][6] Its function as a superior leveling and brightening agent has
solidified its industrial importance.[2] However, for the medicinal chemist and drug development
professional, the core structure—a pyridinium ring coupled with a highly polar side chain—is
noteworthy. The pyridine scaffold is a privileged structure in medicinal chemistry, forming the
backbone of numerous therapeutic agents.[7][8] This guide will therefore not only detail the
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established industrial science of PPS-OH but also provide a forward-looking perspective on its
potential relevance in biochemical and pharmaceutical research.

Section 1: Molecular Architecture and
Physicochemical Profile

A molecule's function is dictated by its structure and resulting physical properties.
Understanding these fundamentals is the first step toward innovative application.

Molecular Structure

The structure of Pyridinium, 1-(2-hydroxy-3-sulfopropyl)- is characterized by a pyridine ring
quaternized by a 2-hydroxy-3-sulfopropyl chain. The permanent positive charge on the nitrogen
atom is internally balanced by the negative charge of the sulfonate group, making the overall
molecule neutral yet highly polar.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Foundational & Exploratory

Check Availability & Pricing

Step 1: Sulfonation

l
l
l
oo aosopme s sonte

Purification/
ater Removal (Optional)

Step 2: Quaternization

Intermediate + Pyridine

Aqueous Solution

Nucleophilic Substitution
(30-100°C)

Final Product:
PPS-OH Solution

Purification/

Decolorization

Final Purified PPS-OH

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b7821165?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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